Cas no 1807075-09-7 (2-Chloro-4-(difluoromethyl)-6-iodopyridine-3-carbonyl chloride)

• Product Name: 2-Chloro-4-(difluoromethyl)-6-iodopyridine-3-carbonyl chloride
• CAS No: 1807075-09-7
• MF: C₇H₂Cl₂F₂INO
• MW: 351.904159069061
• CID: 4870969
• Update Time: 2025-10-28

2-Chloro-4-(difluoromethyl)-6-iodopyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-6-iodopyridine-3-carbonyl chloride

• Inchi： 1S/C7H2Cl2F2INO/c8-5-4(6(9)14)2(7(10)11)1-3(12)13-5/h1,7H
• InChI Key： MIEVKRKMKSONMC-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(=O)Cl)C(=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.6
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-4-(difluoromethyl)-6-iodopyridine-3-carbonyl chloride

2-Chloro-4-(difluoromethyl)-6-iodopyridine-3-carbonyl chloride (CAS No. 1807075-09-7)

The compound 2-Chloro-4-(difluoromethyl)-6-iodopyridine-3-carbonyl chloride, identified by the CAS number 1807075-09-7, is a highly specialized organic compound with significant applications in the field of heterocyclic chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a pyridine ring substituted with chlorine, difluoromethyl, and iodine groups, along with a carbonyl chloride functional group. The presence of these substituents makes it a valuable intermediate in the synthesis of various bioactive molecules.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, leveraging techniques such as Friedel-Crafts acylation and nucleophilic substitution reactions. The strategic placement of electron-withdrawing groups like chlorine and iodine enhances the reactivity of the molecule, making it an ideal candidate for further functionalization. Researchers have explored its potential in constructing pyridine-based frameworks, which are widely used in drug discovery and agrochemical development.

In terms of its physical properties, 2-Chloro-4-(difluoromethyl)-6-iodopyridine-3-carbonyl chloride exhibits a high degree of stability under controlled conditions. Its solubility profile has been optimized for use in polar aprotic solvents, facilitating its role in various reaction schemes. The compound's spectral data, including UV-vis and NMR analyses, have been thoroughly documented, providing critical insights into its structural integrity and reactivity.

The application of this compound extends beyond traditional organic synthesis. Recent studies have highlighted its utility in the development of antiviral agents and anticancer drugs. For instance, its incorporation into peptide-based therapeutics has shown promising results in inhibiting key enzymes associated with viral replication. Additionally, its role as a building block in the construction of fluorinated heterocycles has opened new avenues for exploring fluorine's unique properties in medicinal chemistry.

From an environmental standpoint, the synthesis and handling of 2-Chloro-4-(difluoromethyl)-6-iodopyridine-3-carbonyl chloride adhere to stringent safety protocols. Its production involves the use of eco-friendly catalysts and solvent systems, aligning with current trends toward sustainable chemical practices. The compound's lifecycle analysis demonstrates a commitment to minimizing ecological impact while maintaining high standards of product quality.

In conclusion, 2-Chloro-4-(difluoromethyl)-6-iodopyridine-3-carbonyl chloride (CAS No. 1807075-09-7) stands as a testament to the ingenuity and precision required in modern organic synthesis. Its versatility across multiple disciplines underscores its importance as a key intermediate in contemporary chemical research. As ongoing investigations continue to unlock its full potential, this compound is poised to play an even greater role in advancing scientific innovation.